Aluminum oxalate

Specification

• CAS No.: 814-87-9
• Molecular Formula: C6Al2O12
• Molecular Weight: 318.02 g/mol
• IUPAC Name: bis(4,5-dioxo-1,3,2-dioxalumolan-2-yl) oxalate
• Standard InChI: InChI=1S/3C2H2O4.2Al/c3*3-1(4)2(5)6;;/h3*(H,3,4)(H,5,6);;/q;;;2*+3/p-6
• Standard InChI Key: ZCLVNIZJEKLGFA-UHFFFAOYSA-H
• SMILES: C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].[Al+3].[Al+3]
• Canonical SMILES: C1(=O)C(=O)O[Al](O1)OC(=O)C(=O)O[Al]2OC(=O)C(=O)O2

Introduction

Chemical Structure and Identification

Aluminum oxalate is an inorganic compound with the chemical formula Al₂(C₂O₄)₃, also written as C₆Al₂O₁₂. It belongs to the class of metal oxalate complexes, where oxalate ions (C₂O₄²⁻) coordinate with aluminum(III) ions. The compound is also known by several synonyms, including dialuminum trioxalate, aluminum ethanedioate, and oxalic acid aluminum salt.

Chemical Identifiers and Properties

Aluminum oxalate has distinct chemical identifiers that facilitate its recognition in scientific literature and industrial settings:

Identifier	Value
CAS Registry Number	814-87-9
Molecular Formula	C₆Al₂O₁₂
Molecular Weight	318.02 g/mol
IUPAC Name	Dialuminum; oxalate
EC Number	212-407-2
MDL Number	MFCD00050791

The compound exists in both anhydrous form and as a hydrate (C₆Al₂O₁₂·xH₂O), with the hydrated form being more commonly encountered in laboratory and industrial settings.

Molecular Structure

In the molecular structure of aluminum oxalate, each aluminum ion is coordinated by oxalate ligands in a bidentate fashion. The oxalate ligands form bridges between aluminum centers, creating a complex three-dimensional structure. This coordination geometry contributes to the compound's stability and its characteristic chemical behaviors.

Research has revealed that aluminum oxalate can form interesting crystalline structures. For instance, a hydrothermal reaction of aluminum nitrate with ammonium oxalate in the presence of ethylene diamine creates a novel aluminum(III)-oxalate complex, (C₂H₁₀N₂)₂[Al₂(μ-O₂)(C₂O₄)₄]·2H₂O. In this complex, four oxalate ligands bind with two metal centers in a bidentate fashion, creating a rare μ-oxo bridged Al(III) dimer.

Physical Properties

Aluminum oxalate exhibits distinct physical characteristics that define its behavior in various applications and chemical processes.

Appearance and Basic Properties

Property	Value
Appearance	White powder/chunks
Melting Point	660°C
Boiling Point	2467°C
Density	2.7 g/cm³
Solubility in Water	Insoluble
Solubility in Other Solvents	Soluble in mineral acids, insoluble in ethanol

Thermal Stability

One notable property of aluminum oxalate is its impressive thermal stability. When used in metal finishing applications, such as the MicroLok AO finish, it can withstand temperatures up to 1400°F (760°C) without degradation. This makes it particularly suitable for high-heat applications like brake components.

Synthesis and Production Methods

Several methods exist for the synthesis of aluminum oxalate, varying from laboratory-scale preparations to industrial production processes.

Hydrothermal Synthesis

A significant method for preparing crystalline forms of aluminum oxalate involves hydrothermal techniques. Research has demonstrated that hydrothermal reactions combining aluminum nitrate with ammonium oxalate can produce well-defined crystalline structures of aluminum oxalate complexes. This approach is particularly valuable for creating specimens suitable for crystallographic studies.

Industrial Production

Industrial synthesis of aluminum oxalate typically involves the reaction of aluminum salts with oxalic acid or oxalate salts under controlled conditions. Historical production methods have been documented in patents, including those granted to I.G. Farben in 1930 (GB 348789 and GB 348790).

Chemical Behavior and Reactions

Aluminum oxalate exhibits distinctive chemical behaviors that influence its applications and handling requirements.

Complexation Behavior

One of the most important chemical properties of aluminum oxalate is its ability to form stable coordination complexes. The oxalate ligands can chelate metal ions, leading to the formation of stable complexes. This property is exploited in its use as a catalyst precursor and in other chemical reactions.

Decomposition

At elevated temperatures, aluminum oxalate undergoes thermal decomposition, resulting in the formation of carbon dioxide (CO₂) and carbon monoxide (CO). This decomposition behavior is relevant to its processing and application in high-temperature environments.

Acidic Properties

The compound exhibits mildly acidic properties in solution, with hydrolysis products contributing to a pH range of approximately 4 to 5. This moderate acidity makes it more manageable in industrial processes compared to more strongly acidic compounds used in metal treatment.

Applications and Uses

Aluminum oxalate finds application in diverse fields, ranging from textile processing to metal treatment and scientific research.

Textile Industry Applications

Historically, aluminum oxalate has been used as a mordant in printing textiles and dyeing cotton. A mordant is a substance that helps fix dyes to fabrics by forming coordination complexes between the dye and the fabric fibers.

Metal Finishing

A significant modern application of aluminum oxalate is in metal finishing processes. The MicroLok AO process utilizes aluminum oxalate as a conversion coating for iron and steel components. Applied at 120-140°F, this process creates a silver-black finish approximately 0.000060" (1.5 microns) thick that is tightly bonded to the metal substrate.

This aluminum oxalate finish offers several advantages:

• Excellent corrosion resistance when sealed with a rust preventive

• Anti-galling protection and break-in lubricity for critical working surfaces

• No EPA regulated chemicals in the process

• Process rinse waters generally sewerable as non-hazardous discharge

• Can withstand high temperatures (up to 1400°F) without degradation

Research Applications

In scientific research, aluminum oxalate serves as an important model compound for studying metal-oxalate coordination chemistry. It also plays a role in geological research, particularly in understanding aluminum mobility in sedimentary basin fluids.

Research Findings on Aluminum Oxalate

Recent scientific investigations have expanded our understanding of aluminum oxalate's properties and potential applications.

Crystallographic Studies

Research published in the Journal of Coordination Chemistry detailed the synthesis and crystal structure of a new aluminum(III) oxalate complex. Single-crystal X-ray diffraction analysis revealed that the compound crystallizes in a triclinic space group with specific cell parameters. The structure features dinuclear subunits linked by ethylene diamine and water molecules via hydrogen bonding, creating a two-dimensional supramolecular layered structure.

Hazard Category	Details
Signal Word	Warning
Hazard Statements	H302-H312 (Harmful if swallowed, Harmful in contact with skin)
Hazard Codes	Xi (Irritant)
Precautionary Statements	P210-P251-P305+P351+P338-P405-P410+P412-P501

These hazard classifications indicate that aluminum oxalate requires careful handling to minimize risks associated with exposure.

Comparison with Related Compounds

Aluminum oxalate shares similarities with other metal oxalates and aluminum compounds, but also possesses distinctive properties that differentiate it from related materials.

Comparison with Other Metal Oxalates

Aluminum oxalate can be compared with other metal oxalate compounds such as:

• Calcium oxalate: Commonly found in nature and used in various industrial applications

• Tris(oxalato)chromate(III): Another oxalate-based compound with similar coordination properties

Aluminum oxalate is distinguished by its specific coordination chemistry and its ability to form stable complexes with metal ions. Its decomposition properties and use as a catalyst precursor further differentiate it from other similar compounds.

Advantages Over Alternative Treatments

In metal finishing applications, aluminum oxalate-based processes offer several advantages over traditional treatments:

• Environmentally friendly alternative to copper/selenium-based blackeners or zinc phosphate coatings

• No heavy metal content and reduced waste treatment requirements

• Milder operating conditions with a pH of 4-5 compared to the pH 1-2 of cold blacks and zinc phosphates

• Superior thermal stability, withstanding temperatures up to 1400°F

• Excellent corrosion resistance and anti-galling properties